3',5-Dimethoxy[1,1'-biphenyl]-2-carboxylic acid

• CAS No.: 13234-75-8
• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol
• IUPAC Name: 4-methoxy-2-(3-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C15H14O4/c1-18-11-5-3-4-10(8-11)14-9-12(19-2)6-7-13(14)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key: ZCJQKBDHACGOOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)O)C2=CC(=CC=C2)OC

Description

3',5-Dimethoxy[1,1'-biphenyl]-2-carboxylic acid is a useful research compound. Its molecular formula is C15H14O4 and its molecular weight is 258.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

12.1 g of 6-bromo-3,3'-dimethoxy-biphenyl was dissolved in 100 mL of dry dimethylformamide and the resulting solution was cooled to -60° C. under nitrogen. 55 mL of 1.7 M t-butyllithium in hexanes was added over a 20-minute period. The resulting solution was transferred to another flask containing a mixture of 275 mL of ether and dry ice which effected a lot of gas evolution. The mixture was allowed to warm to room temperature over a 3-hour period during which time a white precipitate had formed. The mixture was diluted with ether and treated with dilute hydrochloric acid and water. The organic layer was separated and the solvents were removed under reduced pressure to yield a yellow oil. Hexanes were added to the oil causing a solid to precipitate out. The solids were filtered and stirred in a 60:40% ether-hexane mixture to remove impurities. The solid was filtered and dried in vacuo to yield 7.82 g of 2-carboxy-5,5'-dimethoxybiphenyl as an off-white solid. The structure was confirmed by NMR and infrared spectroscopy.

Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

12.1 g of 2-bromo-5,5'-dimethoxybiphenyl was dissolved in 100 mL of dry dimethylformamide and the resulting solution was cooled to -60° C. under nitrogen. 55 mL of 1.7 M t-butyllithium in hexanes was added over a 20-minute period. The resulting solution was transferred to another flask containing a mixture of 275 mL of ether and dry ice which effected a lot of gas evolution. The mixture was allowed to warm to room temperature over a 3-hour period during which time a white precipitate had formed. The mixture was diluted with ether and treated with dilute hydrochloric acid and water. The organic layer was separated and the solvents were removed under reduced pressure to yield a yellow oil. Hexanes were added to the oil causing a solid to precipitate out. The solids were filtered and stirred in a 60:40% ether-hexane mixture to remove impurities. The solid was filtered and dried in vacuo to yield 7.82 g of 2-carboxy-5,5'-dimethoxybiphenyl as an off-white solid. The structure was confirmed by NMR and infrared spectroscopy.